Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture
Chemical Communications Pub Date: 2001-09-20 DOI: 10.1039/B106125A
Abstract
A facile, single-step transesterification approach to poly(lactides) with controlled molecular weights and end-group functionality, as well as block and star-shaped architectures is described using nucleophilic
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